molecular formula C16H7Cl2N5S B3562817 2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline

2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline

Cat. No.: B3562817
M. Wt: 372.2 g/mol
InChI Key: SLXFDJVVWUJSRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,4-Triazole derivatives are important heterocyclic compounds that exhibit a wide range of pharmacological activities . They are preferred structural moieties in the development of new drugs due to their relatively low toxicity, good pharmacokinetic and pharmacodynamic properties, and resistance to metabolic degradation . Quinoxaline is another important heterocyclic compound that is often used in medicinal chemistry .


Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has attracted much attention due to their importance in drug development . Various synthetic methods have been developed over the past 20 years . Similarly, there are several methods for the synthesis of quinoxaline derivatives .


Molecular Structure Analysis

1,2,4-Triazoles and quinoxalines have unique structures that allow them to form a variety of non-covalent bonds with enzymes and receptors, leading to broad-spectrum biological activities .


Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole and quinoxaline derivatives can vary widely depending on the specific compounds . Without more specific information, it’s difficult to provide an analysis of the physical and chemical properties of “2-(2,4-dichlorophenyl)[1,2,4]triazolo[5’,1’:2,3][1,3]thiazolo[4,5-b]quinoxaline”.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary depending on the specific compound and its biological target . For example, some 1,2,4-triazole derivatives have antiviral activity and their mechanisms of action have been studied .

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole and quinoxaline derivatives can vary depending on the specific compound . Some 1,2,4-triazole derivatives have relatively low toxicity, which is advantageous for their use in drug development .

Future Directions

The development of new 1,2,4-triazole and quinoxaline derivatives is an active area of research due to their potential applications in drug development . Future research will likely continue to explore the synthesis, biological activity, and mechanism of action of these compounds .

Properties

IUPAC Name

13-(2,4-dichlorophenyl)-16-thia-2,9,11,12,14-pentazatetracyclo[8.6.0.03,8.011,15]hexadeca-1,3,5,7,9,12,14-heptaene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H7Cl2N5S/c17-8-5-6-9(10(18)7-8)13-21-16-23(22-13)14-15(24-16)20-12-4-2-1-3-11(12)19-14/h1-7H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLXFDJVVWUJSRU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C3C(=N2)SC4=NC(=NN34)C5=C(C=C(C=C5)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H7Cl2N5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline
Reactant of Route 2
Reactant of Route 2
2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline
Reactant of Route 3
2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline
Reactant of Route 4
2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline
Reactant of Route 5
2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline
Reactant of Route 6
2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.